Cas no 61854-87-3 (L-Threonine, N-(N-methylglycyl)-)
61854-87-3 structure
Product Name:L-Threonine, N-(N-methylglycyl)-
CAS No:61854-87-3
MF:C7H14N2O4
MW:190.197062015533
CID:464575
PubChem ID:71391682
Update Time:2025-04-19
L-Threonine, N-(N-methylglycyl)- Chemical and Physical Properties
Names and Identifiers
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- L-Threonine, N-(N-methylglycyl)-
- (2S,3R)-3-hydroxy-2-[[2-(methylamino)acetyl]amino]butanoic acid
- N-Methylglycyl-L-threonine
- DTXSID60813512
- 61854-87-3
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- Inchi: 1S/C7H14N2O4/c1-4(10)6(7(12)13)9-5(11)3-8-2/h4,6,8,10H,3H2,1-2H3,(H,9,11)(H,12,13)/t4-,6+/m1/s1
- InChI Key: AMQKUMGSTFELJH-XINAWCOVSA-N
- SMILES: O[C@H](C)[C@@H](C(=O)O)NC(CNC)=O
Computed Properties
- Exact Mass: 190.09542
- Monoisotopic Mass: 190.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 98.7Ų
Experimental Properties
- PSA: 98.66
L-Threonine, N-(N-methylglycyl)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
61854-87-3 (L-Threonine, N-(N-methylglycyl)-) Related Products
- 17093-74-2(Acetyl-L-threonine)
- 7093-70-1(Glycyl-L-threonine Dihydrate)
- 7361-42-4(glycyl-d-threonine)
- 74807-44-6(Glycyl-D-threonine)
- 27174-15-8(Glycyl-DL-threonine Hydrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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